Cas no 37909-95-8 (4-Butylbiphenyl)

• Product Name: 4-Butylbiphenyl
• CAS No: 37909-95-8
• MF: C₁₆H₁₈
• MW: 210.314124584198
• MDL: MFCD00100665
• CID: 54781
• PubChem ID: 160870971
• Update Time: 2025-11-01

4-Butylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Butyl-1,1'-Biphenyl
• 4-Butylbiphenyl
• 1-butyl-4-phenylbenzene
• 4-(But-1-yl)biphenyl
• 4-n-Butylbiphenyl
• 4-n-Butylbiphenyl1000µg
• Bis(1,5-cyclooctadiene)nickel(0)
• Biphenyl,4-butyl- (6CI,7CI)
• 1-p-Biphenylylbutane
• AKOS015843125
• AC-18366
• SB66363
• Q27252878
• STR02879
• 1-butyl-4-phenyl-benzene
• SY018362
• F21457
• 4-Butylbiphenyl, 97%
• A823934
• DTXSID30891221
• 1TY72T98FQ
• 143317-14-0
• CS-W015100
• B3888
• 37909-95-8
• 1,1'-Biphenyl, 4-butyl-
• UNII-1TY72T98FQ
• Biphenyl, 4-butyl-
• FT-0602656
• 4-Butyl biphenyl
• Dicyclopentadienylbisphenolcyanateester
• MFCD00100665
• DB-006880
• DTXCID908012
• JZDZRFNMDCBTNS-UHFFFAOYSA-N

• MDL： MFCD00100665
• Inchi： 1S/C16H18/c1-2-3-7-14-10-12-16(13-11-14)15-8-5-4-6-9-15/h4-6,8-13H,2-3,7H2,1H3
• InChI Key： JZDZRFNMDCBTNS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2C=CC=CC=2)=CC=1)CCC

Computed Properties

• Exact Mass: 210.14100
• Monoisotopic Mass: 210.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.953
• Melting Point: 16°C(lit.)
• Boiling Point: 129°C/1mmHg(lit.)
• Flash Point: >110 ºC
• Refractive Index: 1.577
• PSA: 0.00000
• LogP: 4.69620
• Solubility: Not determined

4-Butylbiphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S23;S26;S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Butylbiphenyl

Comprehensive Overview of 4-Butylbiphenyl (CAS No. 37909-95-8): Properties, Applications, and Industry Insights

4-Butylbiphenyl (CAS No. 37909-95-8) is an organic compound belonging to the biphenyl family, characterized by its unique molecular structure featuring a butyl group attached to the fourth position of a biphenyl core. This compound has garnered significant attention in recent years due to its versatile applications in industrial and research settings. With the growing demand for specialty chemicals and high-performance materials, 4-Butylbiphenyl has emerged as a key intermediate in the synthesis of advanced materials, including liquid crystals and organic semiconductors.

The chemical properties of 4-Butylbiphenyl make it an excellent candidate for use in electronic displays and optoelectronic devices. Its stability under high temperatures and compatibility with other organic compounds have positioned it as a preferred choice for manufacturers. Recent studies have also explored its potential in energy storage solutions, particularly in the development of next-generation batteries and supercapacitors. As the global push for sustainable energy intensifies, 4-Butylbiphenyl is increasingly being investigated for its role in enhancing the efficiency of energy storage systems.

In the pharmaceutical and agrochemical industries, 4-Butylbiphenyl serves as a valuable building block for the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug delivery systems and crop protection formulations. The compound's ability to act as a solvent or stabilizer further expands its utility across various sectors. With the rise of green chemistry initiatives, there is a growing focus on optimizing the production processes of 4-Butylbiphenyl to minimize environmental impact while maintaining high yields.

From a commercial perspective, the demand for 4-Butylbiphenyl is expected to grow steadily, driven by advancements in material science and nanotechnology. Industry reports highlight its increasing adoption in flexible electronics and wearable technology, where its thermal and electrical properties are highly valued. Additionally, the compound's compatibility with 3D printing materials has opened new avenues for innovation in additive manufacturing.

Safety and regulatory compliance remain critical considerations for handling 4-Butylbiphenyl. While it is not classified as a hazardous substance under major regulatory frameworks, proper storage and handling protocols are essential to ensure workplace safety. Manufacturers and researchers are advised to consult Material Safety Data Sheets (MSDS) and adhere to industry best practices when working with this compound.

In conclusion, 4-Butylbiphenyl (CAS No. 37909-95-8) represents a promising chemical with diverse applications across multiple industries. Its role in cutting-edge technologies and sustainable solutions underscores its importance in modern chemistry. As research continues to uncover new possibilities, 4-Butylbiphenyl is poised to play a pivotal role in shaping the future of advanced materials and industrial innovation.